Cas no 58951-08-9 (1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide)

1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide structure
58951-08-9 structure
Product Name:1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
CAS No:58951-08-9
MF:C6H10O4S2
MW:210.271199703217
CID:377850
PubChem ID:100899
Update Time:2025-04-19

1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dithiin,2,3-dihydro-2,5-dimethyl-, 1,1,4,4-tetraoxide
    • 2,3-dihydro-2,5-dimethyl-1,4-dithiin 1,1,4,4-tetraoxide
    • 2,5-dimethyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
    • 58951-08-9
    • NS00056202
    • SCHEMBL11404017
    • EINECS 261-518-2
    • 2,5-Dimethyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
    • DTXSID50974449
    • Inchi: 1S/C6H10O4S2/c1-5-3-12(9,10)6(2)4-11(5,7)8/h3,6H,4H2,1-2H3
    • InChI Key: WICDRHMSCYGNQI-UHFFFAOYSA-N
    • SMILES: S1(C=C(C)S(CC1C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 210.0021
  • Monoisotopic Mass: 210.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 85Ų

Experimental Properties

  • Density: 1.393
  • Boiling Point: 477.2°C at 760 mmHg
  • Flash Point: 335.4°C
  • Refractive Index: 1.509
  • PSA: 68.28
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